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Compound of Interest

Compound Name: Naringin hydrate

Cat. No.: B600602

Naringin Hydrate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Naringin hydrate, a flavanone glycoside predominantly found in citrus fruits, has garnered
significant attention within the scientific community for its diverse pharmacological properties.
This technical guide provides an in-depth exploration of the chemical structure and multifaceted
properties of naringin hydrate. It is designed to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development, offering detailed data,
experimental methodologies, and mechanistic insights. This document summarizes key
guantitative data in structured tables, provides detailed experimental protocols for relevant
assays, and visualizes critical signaling pathways modulated by naringin hydrate using
Graphviz diagrams.

Chemical Structure and Physicochemical Properties

Naringin is a flavanone-7-O-glycoside composed of the flavanone naringenin and the
disaccharide neohesperidose.[1] The presence of the sugar moiety significantly influences its
solubility and bioavailability. When crystallized from water, it typically forms a hydrate.[2][3]
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Chemical Structure

o |[UPAC Name: (2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 2-O-
(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside hydrate[4]

e Molecular Formula: C27H32014-xH20[5]

e Molecular Weight: 580.5 g/mol (anhydrous)[6]

Physicochemical Properties

The physicochemical properties of naringin hydrate are crucial for its handling, formulation,
and biological activity. A summary of these properties is presented in Table 1.

Property Value References
_ . 83 °C (hydrate), 166-171 °C
Melting Point (116171081l
(dec.)(anhydrous)

Water: 1 mg/mL at 40 °C;
Solubility Ethanol: ~1 mg/mL; DMSO: [6][10][11]
~10 mg/mL; DMF: ~20 mg/mL

LogP -0.44 [6]

Off-white to pale yellow
Appearance ) ) [9]
crystalline solid

Biological and Pharmacological Properties

Naringin hydrate exhibits a wide spectrum of biological activities, primarily attributed to its
antioxidant, anti-inflammatory, and anticancer effects. These properties are underpinned by its
ability to modulate various cellular signaling pathways.

Antioxidant Activity

Naringin is a potent antioxidant capable of scavenging free radicals and reducing oxidative
stress.[12] Its antioxidant capacity has been quantified in various in vitro assays.
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Assay ICs0 (M) References
DPPH radical scavenging 264.44 [13]
ABTS radical scavenging 282 pg/mL. (approximately 486 [14]

HM)
Hydroxyl radical scavenging 251.1 [13]
Superoxide radical scavenging  360.03 [13]
Hydrogen peroxide scavenging 358.5 [13]

Anti-inflammatory Activity

Naringin demonstrates significant anti-inflammatory effects by inhibiting key inflammatory
mediators and pathways.[12][15]

Assay Effect References

COX-2 Expression Inhibition [3]

Pro-inflammatory Cytokines
(TNF-q, IL-6, IL-1B)

Reduction [12][16]

Anticancer Activity

Naringin has been shown to possess anticancer properties against various cancer cell lines by
inducing apoptosis and inhibiting cell proliferation.[17][18]

Cell Line ICs0 (M) References
Oral Cancer (KB-1) 125.3 [15][19]
Breast Adenocarcinoma 6.8 (Ag(l) complex), 33.8 [12]

(MCF7) (Ru(l11) complex)

] 5.9 (Ag(l) complex), 89.6
Lung Carcinoma (A549) (Ru(ll) complex) [12]
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Key Signaling Pathways Modulated by Naringin

Naringin exerts its biological effects by modulating several key intracellular signaling pathways.

NF-kB Signaling Pathway

Naringin has been shown to suppress the NF-kB signaling pathway, a critical regulator of
inflammation. It can inhibit the phosphorylation of IkBa, which in turn prevents the nuclear
translocation of the NF-kB p65 subunit.[20][21][22] This leads to a downregulation of pro-

inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts
[greenskybio.com]

2. Naringenin has a chemoprotective effect in MDA-MB-231 breast cancer cells via inhibition
of caspase-3 and -9 activities - PMC [pmc.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. bpshioscience.com [bpsbioscience.com]

3
4
5
6. Lipoxygenase Enzyme (LOX) Inhibition Assay [bio-protocol.org]
7. researchgate.net [researchgate.net]
8. researchgate.net [researchgate.net]
9. researchgate.net [researchgate.net]

10. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide—
glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b600602?utm_src=pdf-body-img
https://www.benchchem.com/product/b600602?utm_src=pdf-custom-synthesis
https://www.greenskybio.com/plant_extract/delving-into-antioxidant-properties-a-stepwise-dpph-assay-protocol-for-plant-extracts.html
https://www.greenskybio.com/plant_extract/delving-into-antioxidant-properties-a-stepwise-dpph-assay-protocol-for-plant-extracts.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6312985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6312985/
https://www.researchgate.net/publication/287972860_Naringin_protects_ultraviolet_B-induced_skin_damage_by_regulating_p38_MAPK_signal_pathway
https://www.researchgate.net/figure/Naringenin-inhibits-MAPK-and-NF-kB-pathways-in-LPS-treated-RAW-2647-cells-A-B-Timeand_fig3_311852851
https://bpsbioscience.com/media/wysiwyg/Metabolic/82210.pdf
https://bio-protocol.org/exchange/minidetail?type=30&id=9164926
https://www.researchgate.net/file.PostFileLoader.html?id=522081a2cf57d7023cfdebeb&assetKey=AS%3A271751995428865%401441802132794
https://www.researchgate.net/figure/Experimental-protocol-of-ABTS-assay-to-assess-the-antioxidant-activity-of-EOs_fig2_355587442
https://www.researchgate.net/figure/Treatment-regime-used-for-the-study-IC50-values-for-Nar-Nir-and-Qu-are-150-mM-20-mM_fig2_346450514
https://pmc.ncbi.nlm.nih.gov/articles/PMC5785397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5785397/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. Naringin inhibits ROS-activated MAPK pathway in high glucose-induced injuries in H9c2
cardiac cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. Synthesis, characterization and cytotoxic activity of naturally isolated naringin-metal
complexes - PMC [pmc.ncbi.nlm.nih.gov]

o 13. Antioxidant Potential of Naringenin Helps to Protect Liver Tissue from Streptozotocin-
Induced Damage - PMC [pmc.ncbi.nim.nih.gov]

e 14. researchgate.net [researchgate.net]

» 15. Exploring the Cytotoxic and Anticancer Potential of Naringin on Oral Cancer Cell Line -
PMC [pmc.ncbi.nlm.nih.gov]

e 16. Naringenin Targets PI3K p85alpha to Suppress PI3K/AKT Signaling Pathway and
Ameliorate Disordered MMP-9 Secretion in Cigarette Smoke Extract-Induced Alveolar
Macrophages In Vitro - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. spandidos-publications.com [spandidos-publications.com]

» 18. Identification of potential therapeutic target of naringenin in breast cancer stem cells
inhibition by bioinformatics and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]

e 19. Exploring the Cytotoxic and Anticancer Potential of Naringin on Oral Cancer Cell Line -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 20. Naringin Protects Against Cartilage Destruction in Osteoarthritis Through Repression of
NF-kB Signaling Pathway - PubMed [pubmed.ncbi.nim.nih.gov]

o 21. Neuroprotective effect of naringenin is mediated through suppression of NF-kB signaling
pathway in experimental stroke - PubMed [pubmed.ncbi.nim.nih.gov]

o 22.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Chemical structure and properties of naringin hydrate.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600602#chemical-structure-and-properties-of-
naringin-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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